Cas no 158425-62-8 (Benzoic acid, 2-(2,4-diethylbenzoyl)-)

• Product Name: Benzoic acid, 2-(2,4-diethylbenzoyl)-
• CAS No: 158425-62-8
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 1336681
• Update Time: 2024-08-17

Benzoic acid, 2-(2,4-diethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2,4-diethylbenzoyl)-

• Inchi： 1S/C18H18O3/c1-3-12-9-10-14(13(4-2)11-12)17(19)15-7-5-6-8-16(15)18(20)21/h5-11H,3-4H2,1-2H3,(H,20,21)
• InChI Key： MYLFBFFYFOVSMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(=O)C1=CC=C(CC)C=C1CC

Computed Properties

• Exact Mass: 282.12564

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Melting Point: 114-116 °C
• Boiling Point: 494.1±45.0 °C(Predicted)
• PSA: 54.37
• pka: 3.33±0.36(Predicted)